molecular formula C15H16ClN3O3S2 B215279 4-[(3-Chlorophenyl)sulfanyl]-3-({[(isopropylamino)carbonyl]amino}sulfonyl)pyridine

4-[(3-Chlorophenyl)sulfanyl]-3-({[(isopropylamino)carbonyl]amino}sulfonyl)pyridine

Cat. No. B215279
M. Wt: 385.9 g/mol
InChI Key: ROSLIHIEXCQRSU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[(3-Chlorophenyl)sulfanyl]-3-({[(isopropylamino)carbonyl]amino}sulfonyl)pyridine is a chemical compound that has gained significant attention in the field of scientific research. It is a potent inhibitor of a specific protein, which has been linked to various diseases such as cancer and inflammation.

Mechanism of Action

The compound inhibits BTK by binding to the ATP-binding site of the protein, thereby preventing its activation. This leads to the inhibition of downstream signaling pathways, which are responsible for the pathogenesis of various diseases.
Biochemical and Physiological Effects:
The compound has been found to have significant biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and reduce inflammation in preclinical studies. The compound has also been found to have a favorable pharmacokinetic profile, which makes it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

The compound has several advantages for lab experiments. It is readily available, easy to synthesize, and has a high purity. However, the compound has some limitations as well. It is highly reactive and requires careful handling. It also has a short half-life, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for the research of this compound. One direction is to explore its potential for the treatment of autoimmune disorders, such as rheumatoid arthritis and multiple sclerosis. Another direction is to investigate its potential for the treatment of viral infections, such as COVID-19. Additionally, the compound can be further optimized to improve its pharmacokinetic properties and reduce its toxicity. Overall, the compound has significant potential for the development of novel therapeutics for various diseases.

Synthesis Methods

The synthesis of 4-[(3-Chlorophenyl)sulfanyl]-3-({[(isopropylamino)carbonyl]amino}sulfonyl)pyridine involves the reaction of 3-chlorothiophene-2-carboxylic acid with isopropylamine, followed by the reaction with thionyl chloride to form the corresponding acid chloride. This is then reacted with 4-amino-3-nitropyridine in the presence of a base to yield the final product.

Scientific Research Applications

The compound has been extensively studied for its potential therapeutic applications. It has been found to be a potent inhibitor of a protein called Bruton's tyrosine kinase (BTK), which is involved in the pathogenesis of various diseases such as cancer, autoimmune disorders, and inflammation. The compound has shown promising results in preclinical studies for the treatment of these diseases.

properties

Product Name

4-[(3-Chlorophenyl)sulfanyl]-3-({[(isopropylamino)carbonyl]amino}sulfonyl)pyridine

Molecular Formula

C15H16ClN3O3S2

Molecular Weight

385.9 g/mol

IUPAC Name

1-[4-(3-chlorophenyl)sulfanylpyridin-3-yl]sulfonyl-3-propan-2-ylurea

InChI

InChI=1S/C15H16ClN3O3S2/c1-10(2)18-15(20)19-24(21,22)14-9-17-7-6-13(14)23-12-5-3-4-11(16)8-12/h3-10H,1-2H3,(H2,18,19,20)

InChI Key

ROSLIHIEXCQRSU-UHFFFAOYSA-N

SMILES

CC(C)NC(=O)NS(=O)(=O)C1=C(C=CN=C1)SC2=CC(=CC=C2)Cl

Canonical SMILES

CC(C)NC(=O)NS(=O)(=O)C1=C(C=CN=C1)SC2=CC(=CC=C2)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.